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Compound of Interest

Compound Name: (2R)-Pentane-2-thiol

Cat. No.: B15414635 Get Quote

Essential Safety and Handling Guide for (2R)-
Pentane-2-thiol
(2R)-Pentane-2-thiol, also known as sec-amyl mercaptan, is a highly flammable liquid and

vapor with a strong, unpleasant odor. It can cause skin, eye, and respiratory irritation.[1] Strict

adherence to safety protocols is crucial to minimize risks during handling and disposal. This

guide provides essential information for researchers, scientists, and drug development

professionals.

Hazard Summary:

Physical Hazards: Highly flammable liquid and vapor.[1]

Health Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling (2R)-Pentane-2-thiol.
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PPE Category Item Standard/Specification

Eye & Face Protection
Chemical Safety Goggles &

Face Shield

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection
Chemical-Resistant Gloves

(Nitrile)

Follow manufacturer's

specifications for chemical

resistance.

Body Protection
Chemical-Resistant Lab Coat

or Apron

To protect against splashes

and spills.

Respiratory Protection NIOSH-approved Respirator

Required if working outside a

fume hood or with poor

ventilation.

Note: Always inspect PPE for damage before use and ensure proper fit.

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Use spark-proof tools and explosion-proof equipment.[2]

Ground and bond containers when transferring the material to prevent static discharge.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
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Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of (2R)-Pentane-2-thiol and contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Waste Segregation: Do not mix with other waste streams unless explicitly permitted.

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[3]

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard workflow for handling and disposing of (2R)-
Pentane-2-thiol.
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Workflow for Handling and Disposal of (2R)-Pentane-2-thiol
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Remove & Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of (2R)-Pentane-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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